A high performance catalyst for methane conversion to methanol: graphene supported single atom Co†
Chemical Communications Pub Date: 2018-02-02 DOI: 10.1039/C7CC08713F
Abstract
Employing first principles calculations, we show a two-step reaction mechanism for direct methane oxidation to methanol over a single atom Co-embedded graphene (Gr) catalyst, with N2O as the O-donor molecule. C–H activation is the rate-limiting step. The high reaction activity and selectivity under mild conditions were predicted for this catalyst.
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